3-(1-Oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid

• CAS No.: 138738-21-3
• Molecular Formula: C8H14NO6P
• Molecular Weight: 251.17 g/mol
• IUPAC Name: 3-(2-phosphonoacetyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C8H14NO6P/c10-6(4-16(13,14)15)5-2-1-3-9-7(5)8(11)12/h5,7,9H,1-4H2,(H,11,12)(H2,13,14,15)
• InChI Key: YEEABICQMLEYCN-UHFFFAOYSA-N
• SMILES: C1CC(C(NC1)C(=O)O)C(=O)CP(=O)(O)O
• Synonyms: 3-(1-oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid; MDL 100,925; MDL 100925; MDL-100,925; MDL-100925

Description

3-(1-Oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H14NO6P and its molecular weight is 251.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix N-carbobenzoxy-3[(diethoxyphosphinyl)acetyl]piperidine-2-carboxylic acid benzyl ester (3.6 g) and 6N hydrochloric acid (400 mL) and reflux for 24 hours. Condense with a stream of nitrogen and dissolve the residue in a mixture of absolute ethanol (75 mL) and isopropanol (75 mL). Filter and add propylene oxide until a white precipitate develops. Filter the precipitate, wash with isopropanol and dry to give the title compound as a white powder (1.55 g, 91%).